![molecular formula C10H7FO3 B2941062 Methyl 6-fluorobenzofuran-2-carboxylate CAS No. 2105823-45-6](/img/structure/B2941062.png)
Methyl 6-fluorobenzofuran-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 6-fluorobenzofuran-2-carboxylate” is an organic compound that incorporates a carboxyl functional group . It has a CAS Number of 2105823-45-6 and a molecular weight of 194.16 .
Molecular Structure Analysis
The Inchi Code for “Methyl 6-fluorobenzofuran-2-carboxylate” is1S/C10H7FO3/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3
. This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
“Methyl 6-fluorobenzofuran-2-carboxylate” is a powder that is stored at room temperature . Its molecular formula is C10H7FO3 . Unfortunately, specific physical properties like boiling point or density were not found in the retrieved data.Scientific Research Applications
I have conducted several searches to find detailed applications of Methyl 6-fluorobenzofuran-2-carboxylate in scientific research, but unfortunately, the specific applications are not readily available in the search results. The information provided mainly pertains to product listings and material safety data sheets without detailing unique applications in research fields.
However, benzofuran compounds, in general, have extensive pharmaceutical applications, including compounds like amiodarone, angelicin, bergapten, nodekenetin, xanthotoxin, and usnic acid . These compounds are recognized for their bioactivity and potential therapeutic uses.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Methyl 6-fluorobenzofuran-2-carboxylate is a derivative of benzofuran . Benzofuran and its derivatives are known to have a wide range of biological and pharmacological applications . .
Mode of Action
Benzofuran derivatives have been found to have antimicrobial properties . They are believed to interact with various targets in microbial cells, leading to their death .
Biochemical Pathways
Benzofuran derivatives are known to affect a wide array of biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
The bioavailability of benzofuran derivatives is generally considered to be good .
Result of Action
Benzofuran derivatives are known to have a wide array of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .
Action Environment
Factors such as temperature, ph, and the presence of other substances can potentially influence the action of benzofuran derivatives .
properties
IUPAC Name |
methyl 6-fluoro-1-benzofuran-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FO3/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJZSVBINTUWFLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(O1)C=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2105823-45-6 |
Source
|
Record name | methyl 6-fluoro-1-benzofuran-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.